Cas no 919030-82-3 (3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919030-82-3
• MF: C₂₂H₂₇N₅O₃
• MW: 409.481484651566
• CID: 6536132
• PubChem ID: 16610485
• Update Time: 2025-08-01

3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• UPCMLD0ENAT5795371:001
• Z235558388
• VU0606460-1
• F3234-0806
• 2-(2-ethoxyethyl)-4,7,8-trimethyl-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• AKOS000754862
• 919030-82-3
• AKOS016337605

• Inchi： 1S/C22H27N5O3/c1-6-30-13-12-25-20(28)18-19(24(5)22(25)29)23-21-26(14(2)15(3)27(18)21)16(4)17-10-8-7-9-11-17/h7-11,16H,6,12-13H2,1-5H3
• InChI Key： WOEZKKCXIFVUBH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CCOCC)=O)N=C1N2C(C)=C(C)N1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 409.21138974g/mol
• Monoisotopic Mass: 409.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919030-82-3)

3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919030-82-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyrimidines and is characterized by its intricate molecular architecture, which includes multiple functional groups such as ethoxyethyl, methyl, and phenylethyl substituents. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The structural complexity of 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been a subject of extensive study in recent years. The presence of the imidazopyrimidine core provides a rigid scaffold that can be functionalized with various substituents to modulate its biological properties. The ethoxyethyl group enhances solubility and bioavailability, while the methyl and phenylethyl groups contribute to its lipophilicity and receptor binding affinity. These properties collectively influence the compound's pharmacokinetics and pharmacodynamics.

In terms of biological activity, 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promising results in several preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been evaluated for its antiviral properties, particularly against RNA viruses like influenza and coronaviruses. Studies have indicated that this compound can interfere with viral replication by targeting key enzymes involved in the viral life cycle.

The mechanism of action of 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the modulation of intracellular signaling cascades that regulate inflammation and immune responses. Another potential mechanism involves the inhibition of viral proteases or RNA-dependent RNA polymerases (RdRp), which are crucial for viral replication. Ongoing research aims to elucidate these mechanisms in greater detail to optimize the compound's therapeutic potential.

In addition to its anti-inflammatory and antiviral properties, 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can reduce oxidative stress and neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have broader therapeutic applications beyond its initial focus areas.

The pharmacokinetic profile of 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1，2-g]purine-2，4-dione is another critical aspect of its evaluation. Preliminary studies have indicated that it exhibits favorable absorption and distribution characteristics in animal models. The ethoxyethyl group enhances water solubility while the phenylethyl group improves lipophilicity and tissue penetration. These properties contribute to a balanced pharmacokinetic profile that supports sustained drug action.

To further enhance the therapeutic potential of 3-(2-ethoxyethyl)-1，6，7-trimethyl-8-(1-phénylethyl)-1Η， ２Η，３Η，４Η，８Η-imidazo[１，２-g]purine - ２，４-dione, researchers are exploring various strategies such as prodrug design and nanoparticle formulations. Prodrug approaches aim to improve drug stability and reduce side effects by modifying the compound's structure temporarily until it reaches the target site where it is activated by enzymatic or chemical processes. Nanoparticle formulations can enhance drug delivery by improving solubility and targeting specific tissues or cells.

The clinical development of 3-(２-eｔｈｏｘｙｅｔｈｙｌ）－１，６，７－ｔｒｉｍｅｔｈｙｌ－８－（１－ｐｈｅｎｙｌｅｔｈｙｌ）－１Ｈ，２Ｈ，３Ｈ，４Ｈ，８Ｈ-iｍｉｄａｚｏ［１，２－ｇ］ｐｕｒｉｎｅ－２，４－ｄｉｏｎｅ is still in its early stages but shows promising prospects. Preclinical data have provided strong evidence for its safety and efficacy in various disease models. However， further clinical trials are necessary to validate these findings in human subjects．Phase I trials are currently underway to assess the safety， tolerability，and pharmacokinetics of this compound in healthy volunteers．If these trials yield positive results， subsequent Phase II trials will evaluate its efficacy in specific patient populations．

In conclusion，３－（２－eｔｈｏｘｙｅｔｈｙｌ）－１，６，７－ｔｒｉｍｅｔｈｙｌ－８－（１－ｐｈｅｎｙｌｅｔｈｙｌ）－１Ｈ，２Ｈ，３Ｈ，４Ｈ，８Ｈ-iｍｉｄａｚｏ［１ ， ２ －ｇ］ｐｕｒｉｎｅ － ２ ， ４ －ｄｉｏｎｅ (CAS No．9１９０３０ － ８２ － ３) represents a significant advancement in medicinal chemistry．Its unique structural features and diverse biological activities make it a valuable candidate for further research and development．Ongoing studies aim to optimize its therapeutic potential through advanced formulation strategies and clinical evaluation．As research progresses ，this compound has the potential to become an important tool in the treatment of various inflammatory ，viral ，and neurodegenerative diseases．